Cas no 1707668-08-3 (1-(4-(3-Fluorobenzyl)-3-oxo-3,4-dihydropyrazin-2-yl)piperidine-3-carboxylic acid)

1-(4-(3-Fluorobenzyl)-3-oxo-3,4-dihydropyrazin-2-yl)piperidine-3-carboxylic acid is a fluorinated heterocyclic compound featuring a pyrazinone core linked to a piperidine-3-carboxylic acid moiety. Its structural design incorporates a 3-fluorobenzyl group, enhancing its potential as an intermediate in pharmaceutical synthesis. The presence of both a carboxylic acid and a fluorinated aromatic ring offers versatility for further derivatization, making it valuable in medicinal chemistry research. The compound's rigid scaffold may contribute to selective binding interactions, particularly in targeting enzymes or receptors. Its well-defined molecular architecture ensures reproducibility in synthetic applications, while the fluorine atom can influence pharmacokinetic properties. This compound is suited for exploratory studies in drug discovery, particularly where fluorinated analogs are of interest.

1-(4-(3-Fluorobenzyl)-3-oxo-3,4-dihydropyrazin-2-yl)piperidine-3-carboxylic acid structure

1707668-08-3 structure

Product Name:1-(4-(3-Fluorobenzyl)-3-oxo-3,4-dihydropyrazin-2-yl)piperidine-3-carboxylic acid

CAS No:1707668-08-3

MF:C₁₇H₁₈FN₃O₃

MW:331.341527462006

CID:5058411

Update Time:2025-06-14

1-(4-(3-Fluorobenzyl)-3-oxo-3,4-dihydropyrazin-2-yl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1-(4-(3-Fluorobenzyl)-3-oxo-3,4-dihydropyrazin-2-yl)piperidine-3-carboxylic acid
- 1-[4-(3-Fluoro-benzyl)-3-oxo-3,4-dihydro-pyrazin-2-yl]-piperidine-3-carboxylic acid
- Inchi： 1S/C17H18FN3O3/c18-14-5-1-3-12(9-14)10-21-8-6-19-15(16(21)22)20-7-2-4-13(11-20)17(23)24/h1,3,5-6,8-9,13H,2,4,7,10-11H2,(H,23,24)
- InChI Key： POIMPSDDDNZOCX-UHFFFAOYSA-N
- SMILES： FC1=CC=CC(=C1)CN1C=CN=C(C1=O)N1CCCC(C(=O)O)C1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 24
Rotatable Bond Count: 4
Complexity: 563
XLogP3: 1.1
Topological Polar Surface Area: 73.2

1-(4-(3-Fluorobenzyl)-3-oxo-3,4-dihydropyrazin-2-yl)piperidine-3-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM334401-1g	1-(4-(3-Fluorobenzyl)-3-oxo-3,4-dihydropyrazin-2-yl)piperidine-3-carboxylic acid	1707668-08-3	95%+	1g	$611	2023-01-19
Chemenu	CM334401-1g	1-(4-(3-Fluorobenzyl)-3-oxo-3,4-dihydropyrazin-2-yl)piperidine-3-carboxylic acid	1707668-08-3	95%+	1g	$561	2021-08-18

1-(4-(3-Fluorobenzyl)-3-oxo-3,4-dihydropyrazin-2-yl)piperidine-3-carboxylic acid Related Literature

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Additional information on 1-(4-(3-Fluorobenzyl)-3-oxo-3,4-dihydropyrazin-2-yl)piperidine-3-carboxylic acid

Research Brief on 1-(4-(3-Fluorobenzyl)-3-oxo-3,4-dihydropyrazin-2-yl)piperidine-3-carboxylic acid (CAS: 1707668-08-3)

1-(4-(3-Fluorobenzyl)-3-oxo-3,4-dihydropyrazin-2-yl)piperidine-3-carboxylic acid (CAS: 1707668-08-3) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyrazinone and piperidine carboxylic acid scaffold, has shown promising potential as a modulator of specific biological targets. Recent studies have focused on its synthesis, pharmacological properties, and therapeutic applications, particularly in the context of inflammatory and metabolic disorders.

The synthesis of 1-(4-(3-Fluorobenzyl)-3-oxo-3,4-dihydropyrazin-2-yl)piperidine-3-carboxylic acid involves a multi-step process that includes the condensation of 3-fluorobenzylamine with a pyrazinone intermediate, followed by the introduction of the piperidine carboxylic acid moiety. The compound's structural features, such as the fluorobenzyl group and the carboxylic acid functionality, are critical for its biological activity. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, facilitating further pharmacological evaluations.

Pharmacological studies have revealed that 1-(4-(3-Fluorobenzyl)-3-oxo-3,4-dihydropyrazin-2-yl)piperidine-3-carboxylic acid exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways. In vitro assays demonstrated its ability to suppress the production of pro-inflammatory cytokines, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary in vivo studies in animal models of metabolic disorders have shown that this compound can ameliorate insulin resistance and reduce hepatic steatosis, highlighting its therapeutic potential in metabolic diseases.

Recent research has also explored the mechanism of action of this compound. Structural-activity relationship (SAR) studies have identified key functional groups responsible for its biological effects. Molecular docking simulations have further elucidated its binding interactions with target proteins, providing insights into its mode of action. These findings are instrumental in guiding the design of derivatives with enhanced potency and selectivity.

Despite these promising results, challenges remain in the development of 1-(4-(3-Fluorobenzyl)-3-oxo-3,4-dihydropyrazin-2-yl)piperidine-3-carboxylic acid as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further optimization and preclinical studies. Collaborative efforts between academic and industrial researchers are essential to advance this compound through the drug development pipeline.

In conclusion, 1-(4-(3-Fluorobenzyl)-3-oxo-3,4-dihydropyrazin-2-yl)piperidine-3-carboxylic acid represents a promising candidate for the treatment of inflammatory and metabolic disorders. Continued research into its pharmacological properties, mechanism of action, and therapeutic potential will be crucial for its future development. This compound exemplifies the innovative approaches being pursued in the field of chemical biology to address unmet medical needs.